Cas no 29107-30-0 (4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)-)

• Product Name: 4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)-
• CAS No: 29107-30-0
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD00139867
• CID: 287551
• PubChem ID: 2764023
• Update Time: 2025-10-23

4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)-
• 3,3-BIS(HYDROXYMETHYL)-2,3-DIHYDRO-4H-THIOCHROMEN-4-ONE
• 3,3-bis(hydroxymethyl)-2H-thiochromen-4-one
• 3,3-Bis-Hydroxymethyl-1-thio-chromanon-(4)
• 3,3-bis-hydroxymethyl-thiochroman-4-one
• bishydroxymethyldihydrothiochromenone
• HMS1368H02
• J-511060
• SCHEMBL2155997
• 29107-30-0
• 3,3-bis(hydroxymethyl)thiochroman-4-one
• 5E-912
• 3,3-bis-(Hydroxymethyl)-2,3-dihydro-4H-thiochromen-4-one
• 3, 3-bis(hydroxymethyl)-2H-thiochromen-4-one
• DTXSID70377256
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-3,3-bis(hydroxymethyl)-
• FT-0680438
• AKOS005070636
• Oprea1_560189
• 3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-1-benzothiopyran-4-one
• 3,3-bis(hydroxymethyl)-3,4-dihydro-2H-1-benzothiopyran-4-one
• QDCSRSPNQICTRP-UHFFFAOYSA-N
• MFCD00139867
• Bionet2_001543
• 3,3-bis(hydroxymethyl)-2H-1-benzothiopyran-4-one

• MDL： MFCD00139867
• Inchi： 1S/C11H12O3S/c12-5-11(6-13)7-15-9-4-2-1-3-8(9)10(11)14/h1-4,12-13H,5-7H2
• InChI Key： QDCSRSPNQICTRP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(CO)(CO)C1)=O

Computed Properties

• Exact Mass: 224.05100
• Monoisotopic Mass: 224.050715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8
• XLogP3: 1

Experimental Properties

• Density: 1.336
• Melting Point: 142-145°C
• Boiling Point: 428.4°Cat760mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.621
• PSA: 82.83000
• LogP: 0.94600

4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)-

Comprehensive Overview of 4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)- (CAS No. 29107-30-0)

The compound 4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)-, identified by its CAS No. 29107-30-0, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of benzothiopyran derivatives, which are increasingly studied for their potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular structure features a thiopyran ring fused with a benzene ring, along with two hydroxymethyl groups at the 3-position, contributing to its distinct chemical properties.

In recent years, the demand for heterocyclic compounds like 4H-1-Benzothiopyran-4-one has surged due to their versatility in drug discovery and development. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with biological targets. The presence of hydroxymethyl groups enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

From an industrial perspective, CAS No. 29107-30-0 is often explored for its role in creating high-performance materials. Its unique structure allows for modifications that can lead to polymers with enhanced thermal stability or optical properties. This aligns with the growing trend of sustainable material design, where eco-friendly and efficient compounds are prioritized.

One of the most frequently asked questions about 4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)- revolves around its synthesis and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high-purity samples. Additionally, its stability under various conditions is a topic of interest, as it impacts storage and handling protocols.

The compound's potential in medicinal chemistry is another hot topic. Preliminary studies suggest that derivatives of benzothiopyran may exhibit antioxidant or anti-inflammatory properties, though further research is needed to validate these claims. This has sparked curiosity among scientists and investors alike, driving more inquiries into its biological activity.

In the context of green chemistry, CAS No. 29107-30-0 is being evaluated for its compatibility with environmentally friendly solvents and catalysts. As industries shift toward sustainable practices, the demand for compounds that minimize environmental impact is rising. This compound's adaptability to green synthesis routes positions it as a promising candidate for future applications.

For researchers and manufacturers, understanding the spectroscopic properties of 4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)- is crucial. Techniques like NMR, IR, and mass spectrometry are routinely used to characterize its structure and purity. These analyses are essential for quality control and regulatory compliance in commercial production.

In summary, 4H-1-Benzothiopyran-4-one,2,3-dihydro-3,3-bis(hydroxymethyl)- (CAS No. 29107-30-0) is a multifaceted compound with significant potential across multiple industries. Its structural uniqueness, combined with its reactivity and adaptability, makes it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to play a pivotal role in the development of new therapeutic agents, advanced materials, and sustainable chemical processes.